Cas no 3096-65-9 (Benzoic acid,2-(hydroxyamino)-5-methyl-)

• Product Name: Benzoic acid,2-(hydroxyamino)-5-methyl-
• CAS No: 3096-65-9
• MF: C₈H₉NO₃
• MW: 167.161962270737
• CID: 294798
• Update Time: 2024-01-27

Benzoic acid,2-(hydroxyamino)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-(hydroxyamino)-5-methyl-
• m-Toluicacid, 6-(hydroxyamino)- (7CI,8CI)
• 2-(Hydroxyamino)-5-methylbenzoic acid
• m-Toluic acid, 6-(hydroxyamino)- (7CI,8CI)
• Benzoic acid, 2-(hydroxyamino)-5-methyl-

• Inchi： 1S/C8H9NO3/c1-5-2-3-7(9-12)6(4-5)8(10)11/h2-4,9,12H,1H3,(H,10,11)
• InChI Key： LZBYXBCHOYBNNA-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(C)=CC=C1NO

Computed Properties

• Exact Mass: 167.05827
• Monoisotopic Mass: 167.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 69.6A^2

Experimental Properties

• Density: 1.408±0.06 g/cm3(Predicted)
• Boiling Point: 352.4±52.0 °C(Predicted)
• PSA: 69.56
• pka: 3.86±0.36(Predicted)